(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-acetonitrile

• IUPAC Name: 2-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)acetonitrile
• InChI: InChI=1S/C7H9N3O/c1-5(2)7-9-6(3-4-8)11-10-7/h5H,3H2,1-2H3
• InChI Key: JKJZMCOXMVPFPP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=N1)CC#N
• Molecular Formula: C7H9N3O
• Molecular Weight: 151.17 g/mol

Description

“(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-acetonitrile” is a chemical compound with the linear formula C6H11O1N3. It is a solid substance.

Synthesis Analysis

The synthesis of 1,3,4-oxadiazole derivatives, which includes “this compound”, has been a focus of attention for a long time. The synthesis process often involves amidoxime and carboxylic acid derivatives heterocyclization or 1,3-dipolar cycloaddition of nitrile and nitrile oxide.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a five-membered heterocyclic compound containing two nitrogen atoms and one oxygen atom.

Chemical Reactions Analysis

The chemical reactions involving 1,3,4-oxadiazole derivatives are diverse. One of the ways to deal with the antimicrobial resistance problem is the synthesis of new medicinal substances to which microorganisms are sensitive.

Scientific Research Applications

• Synthesis and Antimicrobial Activity : A series of novel compounds, including 3-[5-(1H-indol-3-yl-methyl)-2-oxo-[1,3,4]oxadiazol-3-yl]propionitrile, were synthesized and screened for antimicrobial activity against various bacteria, demonstrating the potential of 1,2,4-oxadiazol derivatives in antimicrobial research (Gadegoni & Manda, 2013).

• Electrochemical Synthesis : Research on the electrochemical synthesis of [1,2,4]oxadiazol-3-one derivatives via anodic oxidation of N-amidoimidates, which is a critical process in the development of various chemical compounds, highlights the significance of oxadiazole derivatives in electrochemical applications (Tapsoba et al., 2003).

• Reaction Pathways and Mechanisms : A study on the reaction of 3-(p-substituted-phenyl)-5-chloromethyl-1,2,4-oxadiazoles with KCN leading to acetonitriles and alkanes via a non-reductive decyanation pathway demonstrates the utility of these compounds in understanding complex chemical reactions (Sağırlı & Dürüst, 2018).

• Stability and Degradation Studies : The stability of a 1,2,4-oxadiazole derivative, BMS-708163, was studied in various conditions, providing insights into the stability of similar compounds under different environmental conditions, which is vital for drug formulation (Hartley et al., 2012).

• Synthesis with Chlorine Atoms : Research on the 1,3-dipolar cycloaddition of the N-oxides of acetonitrile to nitrites of polychloroalkanoic and polychloroalkenoic acids, resulting in 1,2,4-oxadiazoles with polychloroalkyl and alkenyl substituents, illustrates the versatility of these compounds in the synthesis of chlorinated derivatives, which are important in various chemical industries (Shvekhgeimer et al., 1993).

• Fluorinated Heterocyclic Compounds : A study on the photochemical synthesis of 3-amino-5-perfluoroaryl-1,2,4-oxadiazoles shows the application of oxadiazole derivatives in the development of fluorinated heterocyclic compounds, which are useful in various industrial applications (Buscemi et al., 2001).

Safety and Hazards

“(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-acetonitrile” is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for the research and development of 1,3,4-oxadiazole derivatives, including “(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-acetonitrile”, are promising. The development of new compounds to which microbes would be sensitive is one of the ways to deal with the antimicrobial resistance problem.